3-Methoxypyridin-2-ol hydrochloride
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Overview
Description
3-Methoxypyridin-2-ol hydrochloride is a chemical compound with the molecular formula C6H8ClNO2 . It has a molecular weight of 161.59 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 3-Methoxypyridin-2-ol hydrochloride is 1S/C6H7NO2.ClH/c1-9-5-3-2-4-7-6(5)8;/h2-4H,1H3,(H,7,8);1H
. The Canonical SMILES representation is COC1=CC=CNC1=O.Cl
.
Physical And Chemical Properties Analysis
3-Methoxypyridin-2-ol hydrochloride has a molecular weight of 161.58 g/mol . It has 2 hydrogen bond donor counts and 2 hydrogen bond acceptor counts . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 161.0243562 g/mol . The topological polar surface area of the compound is 38.3 Ų . The compound has a complexity of 182 .
Scientific Research Applications
Summary of the Application
“3-Methoxypyridin-2-ol hydrochloride” can be used in the chlorination of hydroxy-pyrimidines, -pyridines, -quinoxalines, and -amides . This process is crucial for preparing chlorinated pyrimidine final products or intermediates for further transformations .
Methods of Application or Experimental Procedures
The procedure involves heating a hydroxy-containing substrate in equimolar POCl3 to reflux in the presence of an organic base . This protocol is suitable for large scale (multigram) batch preparations .
Results or Outcomes
It also reduces the environmental burden of dealing with excess POCl3 in large scale preparations .
2. Use in Pyridine Synthesis
Summary of the Application
“3-Methoxypyridin-2-ol hydrochloride” can be used in the synthesis of 2-substituted pyridines and 2,6-disubstituted pyridines . This process is crucial for preparing pyridine final products or intermediates for further transformations .
Methods of Application or Experimental Procedures
The procedure involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C . By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides were obtained .
Results or Outcomes
The procedure generally gives high yields of 2-substituted pyridines and 2,6-disubstituted pyridines . It also provides a method for the synthesis of complex N-heterocycles .
3. Use in C-4-H Alkylation of Pyridines
Summary of the Application
“3-Methoxypyridin-2-ol hydrochloride” can be used in the C-4-H alkylation of pyridines . This process is crucial for preparing alkylated pyridine final products or intermediates for further transformations .
Methods of Application or Experimental Procedures
The procedure involves the use of mechanochemically activated magnesium (0) metal as a highly active mediator . The reaction offers excellent regioselectivity and substrate scope, including those containing reducible functionalities, free amines, and alcohols, as well as biologically relevant molecules .
Results or Outcomes
The procedure generally gives high yields of alkylated pyridines bearing an all-carbon quaternary center . It also provides a method for the synthesis of complex N-heterocycles .
Safety And Hazards
The safety information for 3-Methoxypyridin-2-ol hydrochloride indicates that it is classified under GHS07 . The signal word for the compound is 'Warning’ . The hazard statements include H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-methoxy-1H-pyridin-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2.ClH/c1-9-5-3-2-4-7-6(5)8;/h2-4H,1H3,(H,7,8);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJOCAQSIUXCVBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CNC1=O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxypyridin-2-ol hydrochloride | |
CAS RN |
1820686-01-8 |
Source
|
Record name | 3-methoxypyridin-2-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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